molecular formula C11H11NO2 B8749484 3-(4-Acetamidophenyl)-3-hydroxy-1-propyne

3-(4-Acetamidophenyl)-3-hydroxy-1-propyne

Cat. No. B8749484
M. Wt: 189.21 g/mol
InChI Key: UNJWVVJSFUIFBQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-Acetamidophenyl)-3-hydroxy-1-propyne is a useful research compound. Its molecular formula is C11H11NO2 and its molecular weight is 189.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(4-Acetamidophenyl)-3-hydroxy-1-propyne suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-Acetamidophenyl)-3-hydroxy-1-propyne including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-(4-Acetamidophenyl)-3-hydroxy-1-propyne

Molecular Formula

C11H11NO2

Molecular Weight

189.21 g/mol

IUPAC Name

N-[4-(1-hydroxyprop-2-ynyl)phenyl]acetamide

InChI

InChI=1S/C11H11NO2/c1-3-11(14)9-4-6-10(7-5-9)12-8(2)13/h1,4-7,11,14H,2H3,(H,12,13)

InChI Key

UNJWVVJSFUIFBQ-UHFFFAOYSA-N

Canonical SMILES

CC(=O)NC1=CC=C(C=C1)C(C#C)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-(4-Amino-phenyl)-2-propyn-1-ol (3.0 mmol) (from Step A above) was dissolved in dry THF (20 mL) and DMF (1 mL). Acetic anhydride (4.2 mmol) was added dropwise followed by triethylamine (3.0 mmol). The reaction was stirred at room temperature for 2 h, after which time water (30 mL) was added, and the THF was evaporated in vacuo. The aqueous layer was extracted with ethyl acetate (3×50 mL), and the combined organic layers were dried over magnesium sulfate and concentrated. The resulting product, 3-(4-acetamidophenyl)-3-hydroxy-1-propyne, was purified via flash column chromatography (SiO2, 230-400 mesh) with ethyl acetate/hexane.
Quantity
3 mmol
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
4.2 mmol
Type
reactant
Reaction Step Two
Quantity
3 mmol
Type
reactant
Reaction Step Three
Name
Quantity
30 mL
Type
reactant
Reaction Step Four
Name
Quantity
1 mL
Type
solvent
Reaction Step Five

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